Benzoic acid, 4-chloro-, 2-oxo-2-phenylethyl ester

• CAS RN: 54797-45-4
• Molecular Formula: C15H11ClO3
• Molecular Weight: 274.7 g/mol
• IUPAC Name: phenacyl 4-chlorobenzoate
• InChI: InChI=1S/C15H11ClO3/c16-13-8-6-12(7-9-13)15(18)19-10-14(17)11-4-2-1-3-5-11/h1-9H,10H2
• InChI Key: NVTQPWOXSGWFES-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C(=O)COC(=O)C2=CC=C(C=C2)Cl

Description

Benzoic acid, 4-chloro-, 2-oxo-2-phenylethyl ester, also known as ethyl 4-chloro-2-oxo-2-phenylacetate, is a chemical compound that is widely used in scientific research applications. It is a white crystalline solid with a molecular formula of C11H11ClO3 and a molecular weight of 228.66 g/mol. This compound is synthesized using various methods, and it has numerous biochemical and physiological effects, which make it a valuable tool in laboratory experiments.

Mechanism of Action

The mechanism of action of Benzoic acid, 4-chloro-, 2-oxo-2-phenylethyl ester 4-chloro-2-oxo-2-phenylacetate is not well understood. However, it is known to inhibit the activity of certain enzymes, including acetylcholinesterase and butyrylcholinesterase. These enzymes are involved in the breakdown of acetylcholine, a neurotransmitter that is involved in various physiological processes.
Biochemical and Physiological Effects:
Ethyl 4-chloro-2-oxo-2-phenylacetate has several biochemical and physiological effects. It has been shown to have anticonvulsant, anti-inflammatory, and analgesic effects. It is also known to have anxiolytic and sedative effects. Additionally, it has been shown to have antioxidant properties, which may be beneficial in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using Benzoic acid, 4-chloro-, 2-oxo-2-phenylethyl ester 4-chloro-2-oxo-2-phenylacetate in laboratory experiments is its versatility. It can be used as a building block in the synthesis of various compounds, and it has numerous biochemical and physiological effects. However, one of the limitations of using this compound is its toxicity. It is known to be toxic, and it must be handled with care.

Future Directions

There are several future directions for the use of Benzoic acid, 4-chloro-, 2-oxo-2-phenylethyl ester 4-chloro-2-oxo-2-phenylacetate in scientific research. One area of interest is the development of new pharmaceuticals and agrochemicals using this compound as a starting material. Another area of interest is the study of its mechanism of action, which may lead to the development of new therapies for various diseases. Additionally, the antioxidant properties of this compound may be further explored for their potential therapeutic benefits.

Synthesis Methods

There are several methods for synthesizing Benzoic acid, 4-chloro-, 2-oxo-2-phenylethyl ester 4-chloro-2-oxo-2-phenylacetate, including the reaction of chloroacetyl chloride with Benzoic acid, 4-chloro-, 2-oxo-2-phenylethyl ester phenylacetate in the presence of a base, the reaction of Benzoic acid, 4-chloro-, 2-oxo-2-phenylethyl ester 4-chloro-2-oxobutanoate with benzene in the presence of a base, and the reaction of Benzoic acid, 4-chloro-, 2-oxo-2-phenylethyl ester phenylacetate with chloroacetyl chloride in the presence of a base. The most commonly used method is the reaction of chloroacetyl chloride with Benzoic acid, 4-chloro-, 2-oxo-2-phenylethyl ester phenylacetate in the presence of a base.

Scientific Research Applications

Ethyl 4-chloro-2-oxo-2-phenylacetate is widely used in scientific research applications, including organic synthesis and medicinal chemistry. This compound is used as a building block in the synthesis of various pharmaceuticals and agrochemicals. It is also used as a reagent in the synthesis of chiral compounds and as a starting material for the synthesis of various heterocyclic compounds.